molecular formula C17H23F3N2O3 B8375836 1-Boc-4-(3-amino-5-trifluoromethyl-phenoxy)piperidine

1-Boc-4-(3-amino-5-trifluoromethyl-phenoxy)piperidine

Cat. No.: B8375836
M. Wt: 360.4 g/mol
InChI Key: WOEYJNPOZDICMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Boc-4-(3-amino-5-trifluoromethyl-phenoxy)piperidine is a useful research compound. Its molecular formula is C17H23F3N2O3 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H23F3N2O3

Molecular Weight

360.4 g/mol

IUPAC Name

tert-butyl 4-[3-amino-5-(trifluoromethyl)phenoxy]piperidine-1-carboxylate

InChI

InChI=1S/C17H23F3N2O3/c1-16(2,3)25-15(23)22-6-4-13(5-7-22)24-14-9-11(17(18,19)20)8-12(21)10-14/h8-10,13H,4-7,21H2,1-3H3

InChI Key

WOEYJNPOZDICMV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=CC(=C2)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Boc-4-(3-nitro-5-trifluoromethyl-phenoxy)-piperidine (470 mg) was dissolved in MeOH (12 ml) and Pd/C (10 mg) was added. After sparging briefly with H2, the mixture was stirred under H2 for 6H. The catalyst was removed by filtration and the MeOH solution was concentrated in vacuo to yield 1-Boc-4-(3-amino-5-trifluoromethyl-phenoxy)-piperidine as an off-white foam.
Name
1-Boc-4-(3-nitro-5-trifluoromethyl-phenoxy)-piperidine
Quantity
470 mg
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mg
Type
catalyst
Reaction Step Two

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